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Compound of Interest

Compound Name: ML356

Cat. No.: B609152 Get Quote

Disclaimer: As of the latest literature review, no specific in vivo studies detailing the dosage and

administration of ML356 in mouse models have been published. The following information is

based on the known characteristics of ML356 and data from studies on other fatty acid

synthase (FASN) inhibitors. This document is intended to serve as a foundational guide for

researchers initiating preclinical studies with ML356 and should not be considered a direct

protocol. Independent dose-finding and toxicology studies are imperative.

Introduction to ML356
ML356 is a potent and selective inhibitor of the thioesterase domain of fatty acid synthase

(FASN-TE)[1][2]. FASN is a key enzyme in the de novo synthesis of fatty acids, a process that

is often upregulated in various diseases, including cancer, to support rapid cell proliferation and

membrane production. By inhibiting the thioesterase domain, ML356 effectively blocks the final

step of fatty acid synthesis, leading to a reduction in the production of palmitate[1][2]. Its

selectivity for FASN-TE over other human thioesterases makes it a valuable tool for studying

the role of FASN in pathological processes[1][2].
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Property Value

Molecular Formula C₁₉H₂₅N₃O₄S₂

Molecular Weight 423.5 g/mol

IC₅₀ for FASN-TE 334 nM

Solubility
DMSO: 20 mg/mL, DMF: 10 mg/mL, Ethanol:

0.5 mg/mL

Source: Cayman Chemical[1][2]

Mechanism of Action: FASN Inhibition
Fatty acid synthase catalyzes the synthesis of palmitate from acetyl-CoA and malonyl-CoA.

This process is crucial for providing the building blocks for more complex lipids required for cell

membrane formation, energy storage, and protein modification. In many cancer cells, the FASN

pathway is hyperactivated to meet the high demand for lipids. Inhibition of the FASN

thioesterase domain by ML356 prevents the release of the final palmitate product, leading to a

disruption of these cellular processes and potentially inducing apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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